Cas no 1156714-20-3 ((1-methyl-1H-pyrazol-5-yl)methyl2-(thiophen-2-yl)ethylamine)

• Product Name: (1-methyl-1H-pyrazol-5-yl)methyl2-(thiophen-2-yl)ethylamine
• CAS No: 1156714-20-3
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 5230731
• PubChem ID: 43663209
• Update Time: 2025-07-09

(1-methyl-1H-pyrazol-5-yl)methyl2-(thiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• [(1-Methyl-1H-pyrazol-5-yl)methyl][2-(thiophen-2-yl)ethyl]amine
• n-((1-Methyl-1h-pyrazol-5-yl)methyl)-2-(thiophen-2-yl)ethan-1-amine
• 1H-Pyrazole-5-methanamine, 1-methyl-N-[2-(2-thienyl)ethyl]-
• (1-methyl-1H-pyrazol-5-yl)methyl2-(thiophen-2-yl)ethylamine

• Inchi： 1S/C11H15N3S/c1-14-10(4-7-13-14)9-12-6-5-11-3-2-8-15-11/h2-4,7-8,12H,5-6,9H2,1H3
• InChI Key： CVTHQXFSMVSFBH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNCC1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• XLogP3: 1.3
• Topological Polar Surface Area: 58.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-methyl-1H-pyrazol-5-yl)methyl2-(thiophen-2-yl)ethylamine

Introduction to (1-methyl-1H-pyrazol-5-yl)methyl2-(thiophen-2-yl)ethylamine (CAS No. 1156714-20-3)

The compound (1-methyl-1H-pyrazol-5-yl)methyl2-(thiophen-2-yl)ethylamine, identified by the CAS registry number CAS No. 1156714-20-3, is a fascinating molecule with a unique structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring and a thiophene moiety, both of which are known for their significant roles in drug design and material science.

The molecular structure of (1-methyl-1H-pyrazol-5-yl)methyl2-(thiophen-2-yl)ethylamine consists of a pyrazole ring substituted with a methyl group at position 5, connected via a methylene group to an ethylamine chain that is further substituted with a thiophene ring at position 2. This combination of functional groups makes the compound highly versatile, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry, particularly in the development of new drug candidates. The pyrazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, which can enhance the bioavailability and pharmacokinetic properties of drugs. Similarly, the thiophene ring contributes to the compound's aromaticity and stability, making it an attractive candidate for use in anti-inflammatory, anticancer, and antiviral agents.

In terms of synthesis, (1-methyl-1H-pyrazol-5-yl)methyl2-(thiophen-2-yl)ethylamine can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, or coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Researchers have explored green chemistry approaches to synthesize this compound, emphasizing sustainability and minimizing environmental impact.

The application of this compound extends beyond pharmaceuticals; it has also shown promise in materials science, particularly in the development of conductive polymers and organic semiconductors. The presence of electron-withdrawing groups like the thiophene ring can enhance the electronic properties of materials, making them suitable for use in organic electronics such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

Moreover, recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of (1-methyl-1H-pyrazol